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Compound of Interest

Compound Name: Benzyltriethylammonium chloride

Cat. No.: B3251126

An In-depth Technical Guide to Benzyltriethylammonium Chloride (CAS 56-37-1)

This technical guide provides a comprehensive overview of Benzyltriethylammonium
chloride (BTEAC), a quaternary ammonium salt with significant applications in research and
industry. The information is tailored for researchers, scientists, and drug development
professionals, focusing on its physicochemical properties, safety, applications, and relevant
experimental protocols.

Physicochemical Properties

Benzyltriethylammonium chloride (BTEAC), with the CAS number 56-37-1, is a white to off-
white crystalline solid.[1][2][3] It is a quaternary ammonium compound known for its
hygroscopic nature, meaning it readily absorbs moisture from the air.[2][4][5] Due to its ionic
character, it is soluble in water and other polar solvents like ethanol and methanol.[1][3][5][6]

Table 1: Physicochemical Data for Benzyltriethylammonium Chloride
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Property Value Source(s)

CAS Number 56-37-1 [51[6]

Molecular Formula C13H22CIN [51[71[8]

Molecular Weight 227.77 g/mol [B1I51[7]
White to off-white/beige

Appearance , [1][2](3]
crystalline powder or crystals

_ _ 185-192 °C (with
Melting Point [51[6]1[9]

decomposition)

Solubility in Water

630 - 700 g/L at 20 °C

[5]16]

6.0 - 8.0 (100 g/L solution at 20

PR Q) [5116]
Flash Point >275 °C [6]

Autoignition Temp. 300 °C [51[6]
Bulk Density 700 kg/m 3 [5]1[6]

Safety and Toxicological Information

BTEAC is considered hazardous and requires careful handling. It is known to cause skin, eye,

and respiratory irritation.[2][7][10] Appropriate personal protective equipment, including gloves,

safety glasses, and respiratory protection, should be used when handling the compound.[2][7]

[10]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)
Hazard H315 Causes skin irritation. [71[10]
Causes serious eye
H319 o [71[10]
irritation.
May cause respiratory
H335 T [7][10]
irritation.
Precautionary P261 Avoid breathing dust. [71[10]
Wear protective
loves/eye
P280 I . Y [10]
protection/face
protection.
IF ON SKIN: Wash
P302 + P352 with plenty of soap [10]
and water.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305 + P351 + P338 Remove contact [71[10]
lenses, if present and
easy to do. Continue
rinsing.
Table 3: Toxicological Data
Test Species Route Value Source(s)
LD50 Rat Oral 2219 mg/kg [71[11]

Core Applications and Mechanism of Action

The primary and most significant application of Benzyltriethylammonium chloride is as a

Phase Transfer Catalyst (PTC) in organic synthesis.[4][8][12][13] This catalytic activity is crucial
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for reactions involving reactants that are immiscible, typically in a biphasic system like an
agueous and an organic layer.[8][13]

Phase Transfer Catalysis (PTC)

BTEAC facilitates the transfer of an anionic reactant from the aqueous phase into the organic
phase, where it can react with an organic substrate.[4][13] The compound's structure is key to
this function: the positively charged quaternary ammonium center can pair with an anion, while
the organic groups (three ethyl and one benzyl) provide solubility in the organic phase.[4][8]
This mechanism overcomes the insolubility of reactants, leading to faster reaction rates, higher
yields, and milder reaction conditions.[4][13]

Common reactions catalyzed by BTEAC include:

Nucleophilic substitutions (e.g., alkylations, esterifications)[3][9][12]

Oxidations[3][8]

Knoevenagel and Claisen-Schmidt condensations[9]

Polymerization and polycondensation reactions|8]
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Caption: Mechanism of Benzyltriethylammonium Chloride as a Phase Transfer Catalyst.

Other Applications

Beyond its role as a PTC, BTEAC is utilized in several other areas:
o Polymer Industry: It serves as a curing accelerator for polymer polymerization.[3][4]

 lon-Pairing Agent: In chromatographic techniques, it helps enhance the separation of ionic
compounds.[12]

» Surfactant and Wetting Agent: Its molecular structure allows it to act as a surfactant, useful in
coatings, emulsions, and detergents.[1][12]
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o Electrochemical Applications: Its ionic nature makes it suitable as an organic electrolyte in
devices like batteries and supercapacitors.[4][14]

e Biochemical Research: It can be used to improve the solubility of certain compounds in
biological studies.[14]

Experimental Protocols
Synthesis of Benzyltriethylammonium Chloride

A common method for synthesizing BTEAC involves the quaternization reaction of triethylamine
with benzyl chloride, typically using acetone as a solvent.[15][16]

Methodology:

e Reaction Setup: Charge a reaction vessel with acetone, triethylamine, and benzyl chloride.
[15][16]

e Reaction Conditions: Heat the mixture under reflux at approximately 60-66 °C with stirring for
8-10 hours.[15][16]

o Crystallization: Cool the reaction mixture slowly to around 5-15 °C to allow the product to
crystallize.[15][16]

« |solation: Filter the resulting solid product from the solution.[15][16]

 Purification: Wash the filter cake with fresh, cold acetone to remove any unreacted starting
materials or impurities.[15]

e Drying: Dry the purified solid to obtain Benzyltriethylammonium chloride.[15][16]
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Caption: General workflow for the synthesis of Benzyltriethylammonium Chloride.

Analytical Protocol: Determination in Polymeric Media

A high-performance capillary electrophoresis (CE) method can be used for the quantitative
determination of BTEAC in organic matrices.[17]

Methodology:

o Extraction: Extract BTEAC from the organic sample using a 20 mM sodium phosphate
solution.[17]

» Sonication: Use sonication to improve the efficiency of the extraction process.[17]
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¢ Separation: Achieve electrophoretic separation using a 20 mM sodium phosphate buffer at
pH 5.0.[17] The separation is typically completed within 6 minutes.[17]

» Detection: Quantify BTEAC using a UV absorbance detector.[17] The detection limit is

approximately 5 mg/L.[17]

Sample Preparation

Polymeric Sample
Containing BTEAC

Add 20mM Sodium
Phosphate Solution

Separate in Capillary
(20mM Phosphate, pH 5.0)

Detect by UV Absorbance

Quantify BTEAC
Concentration

Click to download full resolution via product page

Caption: Workflow for the analysis of BTEAC by Capillary Electrophoresis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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